![molecular formula C8H9NO B1661696 2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one CAS No. 937202-87-4](/img/structure/B1661696.png)
2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one
Overview
Description
“2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” is a chemical compound with the molecular formula C7H8N2O . It is used in various fields of research .
Synthesis Analysis
The synthesis of “2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” can be achieved from Ethyl 2-oxocyclopentylacetate . Another method involves the direct oxidation of 2,3-cyclopentenopyridine analogues using Mn (OTf)2 as a catalyst and t-BuOOH (65% in H2O) as an oxidant .Molecular Structure Analysis
The molecular structure of “2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” consists of 7 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of “2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” include a melting point of 197-199 °C, a density of 1.43±0.1 g/cm3 (Predicted), and a pKa of 11.14±0.20 (Predicted) .Safety and Hazards
The safety and hazards associated with “2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” include warnings for ingestion (H302), skin irritation (H315), and eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
2,5,6,7-tetrahydrocyclopenta[c]pyridin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c10-8-4-6-2-1-3-7(6)5-9-8/h4-5H,1-3H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGLVIBYOXXKPPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=O)NC=C2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50719731 |
Source
|
| Record name | 2,5,6,7-Tetrahydro-3H-cyclopenta[c]pyridin-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50719731 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one | |
CAS RN |
937202-87-4 |
Source
|
| Record name | 2,5,6,7-Tetrahydro-3H-cyclopenta[c]pyridin-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50719731 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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